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Thiamet G is used in diverse research areas. The table below outlines key experimental findings and the

protocols used to obtain them.

Disease Context Key Experimental Findings Detailed Protocol Summary

Neurodegeneration
(Parkinson's
Disease)

Ameliorates cognitive impairment
in a rotenone-induced mouse

model; reduces microglial
activation & pro-inflammatory

cytokines (TNF-α, IL-1β, IL-6) [1]
[2].

In Vivo: C57BL/6J mice induced with
rotenone; TMG (10 mg/kg, i.p.)

administered daily for 5 injections.
Cognitive function assessed via Y-maze

and novel object recognition tests.
Microglial activation analyzed via Iba1

immunostaining; cytokines measured by
ELISA [1] [2].

Cancer (Leukemia) Sensitizes human leukemia cells
(Jurkat) to microtubule-stabilizing

agent paclitaxel, leading to
reduced cell viability and increased

cytotoxicity [3].

In Vitro: Jurkat cells treated with TMG
(typically 1-10 µM) and/or paclitaxel for

24-72 hrs. Cell viability assessed by XTT
assay. Microtubule network integrity

examined via immunofluorescence [3].

Ischemic Stroke Exerts neuroprotective effects in a

mouse MCAO model; reduces
infarct volume, improves

neurological scores, shifts
microglia/macrophages from pro-

In Vivo: Mice subjected to MCAO; TMG

(20 mg/kg, i.p.) administered either
preventively (3 days before) or

therapeutically (0.5 hrs after). Infarct
volume measured by TTC staining;

neurobehavioral tests (mNSS, foot-
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Disease Context Key Experimental Findings Detailed Protocol Summary

inflammatory M1 to anti-

inflammatory M2 phenotype [4].

fault); microglial polarization analyzed

via Iba1, CD16/32 (M1), and CD206
(M2) staining [4].

Cancer
(Glioblastoma)

Disrupts tumor secretome; alters
abundance of 51 proteins;

decreases radioresistance in U87-
MG cells [5].

In Vitro: U87-MG cells treated with 1 µM
TMG for 72 hrs in serum-free medium.

Conditioned medium (secretome)
collected, concentrated, and analyzed

by label-free LC-MS/MS. Protein O-
GlcNAcylation confirmed via

immunocytochemistry (RL2 antibody)
[5].

Signaling Pathways and Mechanisms

Thiamet G influences multiple critical signaling pathways by increasing O-GlcNAcylation of specific

proteins. The following diagrams illustrate two key mechanisms.
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Thiamet G
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Mechanism 1: Thiamet G inhibits neuroinflammation via O-GlcNAcylation of STING, a key immune

regulator in microglia [1] [2].
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Mechanism 2: Thiamet G synergizes with paclitaxel by perturbing microtubule network in leukemia cells

[3].
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Considerations for Research Use

When designing experiments with Thiamet G, please consider the following points:

Dosing Variability: Effective doses can vary significantly. Common in vitro concentrations range

from 1 to 50 µM, while in vivo studies in mice often use doses of 10 to 20 mg/kg administered via
intraperitoneal injection [5] [4] [3].

Therapeutic Time Window: The compound shows efficacy in stroke models even when
administered after the ischemic event, highlighting its potential as a therapeutic agent [4].

Context-Dependent Effects: The functional outcomes of O-GlcNAc elevation are highly context-
dependent. While it can be protective in neurodegenerative models, its role in cancer may be

complex, potentially promoting or suppressing tumor progression depending on the cell type [3] [6]
[7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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